Cas no 103204-31-5 (Prop-2-enyl 4-sulfamoylbenzoate)
103204-31-5 structure
Product Name:Prop-2-enyl 4-sulfamoylbenzoate
CAS No:103204-31-5
MF:C10H11NO4S
MW:241.26364159584
CID:1136286
PubChem ID:11536043
Update Time:2025-04-20
Prop-2-enyl 4-sulfamoylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Prop-2-enyl 4-sulfamoylbenzoate
- CHEMBL381455
- 4-Sulfamoyl-benzoic acid allyl ester
- Benzoic acid, 4-(aminosulfonyl)-, 2-propenyl ester
- CHEBI:433733
- ACMC-20m632
- AGN-PC-00B3MN
- DNC012908
- CTK0G7183
- SureCN6705334
- allyl 4-(aminosulfonyl)benzoate
- CHEMBL381455; 4-Sulfamoyl-benzoic acid allyl ester; Benzoic acid, 4-(aminosulfonyl)-, 2-propenyl ester; CHEBI:433733; ACMC-20m632; AGN-PC-00B3MN; DNC012908; CTK0G7183; SureCN6705334; allyl 4-(aminosulfonyl)benzoate;
- DTXSID90468211
- 2-Propen-1-yl 4-(aminosulfonyl)benzoate
- 103204-31-5
- BDBM50175049
- VWKMDRWBZTWKNM-UHFFFAOYSA-N
- SCHEMBL6705334
- NYA4MVZ55P
- Benzoic acid, 4-(aminosulfonyl)-, 2-propen-1-yl ester
-
- Inchi: 1S/C10H11NO4S/c1-2-7-15-10(12)8-3-5-9(6-4-8)16(11,13)14/h2-6H,1,7H2,(H2,11,13,14)
- InChI Key: VWKMDRWBZTWKNM-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)OCC=C)=CC=1)(N)(=O)=O
Computed Properties
- Exact Mass: 241.04093
- Monoisotopic Mass: 241.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- PSA: 86.46
- LogP: 2.45790
Prop-2-enyl 4-sulfamoylbenzoate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
103204-31-5 (Prop-2-enyl 4-sulfamoylbenzoate) Related Products
- 5446-77-5(4-(Aminosulfonyl)-benzoic Acid Ethyl Ester)
- 22808-73-7(Methyl 4-Sulfamoylbenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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